Cevadine hydrochloride

• CAS No.: 17666-25-0
• Product Name: Cevadine hydrochloride
• Molecular Formula: C32H50ClNO9
• Molecular Weight: 628.2 g/mol
• IUPAC Name: [(1R,2S,6S,9S,10R,11S,12S,14R,15S,18S,19S,22S,23S,25R)-1,10,11,12,14,23-hexahydroxy-6,10,19-trimethyl-24-oxa-4-azaheptacyclo[12.12.0.02,11.04,9.015,25.018,23.019,25]hexacosan-22-yl] (Z)-2-methylbut-2-enoate;hydrochloride
• Standard InChI: InChI=1S/C32H49NO9.ClH/c1-6-18(3)25(35)41-24-11-12-26(4)19-8-9-20-28(37)13-23(34)31(39)21(29(28,38)16-30(20,26)42-32(19,24)40)15-33-14-17(2)7-10-22(33)27(31,5)36;/h6,17,19-24,34,36-40H,7-16H2,1-5H3;1H/b18-6-;/t17-,19-,20-,21-,22-,23-,24-,26-,27+,28+,29+,30+,31-,32-;/m0./s1
• Standard InChIKey: VSARLHXBMYVYSM-ZLVREPKBSA-N
• Isomeric SMILES: C/C=C(/C)\C(=O)O[C@H]1CC[C@]2([C@H]3[C@@]1(O[C@@]24C[C@]5([C@@H]6CN7C[C@H](CC[C@H]7[C@@]([C@]6([C@H](C[C@]5([C@@H]4CC3)O)O)O)(C)O)C)O)O)C.Cl
• SMILES: CC=C(C)C(=O)OC1CCC2(C3C1(OC24CC5(C6CN7CC(CCC7C(C6(C(CC5(C4CC3)O)O)O)(C)O)C)O)O)C.Cl
• Canonical SMILES: CC=C(C)C(=O)OC1CCC2(C3C1(OC24CC5(C6CN7CC(CCC7C(C6(C(CC5(C4CC3)O)O)O)(C)O)C)O)O)C.Cl
• Synonyms: N-[(Benzyloxy)Carbonyl]-L-Tyrosyl-L-Valyl-N-[(3S)-5-Fluoro-1-Methoxy-1,4-Dioxo-3-Pentanyl]-L-alaninamide
• PubChem Compound: 16220094
• Last Modified: Nov 11 2021